Cas no 922001-57-8 (N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-2-methoxybenzamide)

• Product Name: N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-2-methoxybenzamide
• CAS No: 922001-57-8
• MF: C₁₉H₂₀N₂O₄
• MW: 340.373105049133
• CID: 5821257
• PubChem ID: 16801964
• Update Time: 2025-10-18

N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-2-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethyl-5-oxo-2,3-dihydro-1,4-benzoxazepin-7-yl)-2-methoxybenzamide
• Benzamide, N-(4-ethyl-2,3,4,5-tetrahydro-5-oxo-1,4-benzoxazepin-7-yl)-2-methoxy-
• F2276-0170
• N-(4-ethyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-2-methoxybenzamide
• N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-2-methoxybenzamide
• AKOS024635449
• 922001-57-8

• Inchi： 1S/C19H20N2O4/c1-3-21-10-11-25-17-9-8-13(12-15(17)19(21)23)20-18(22)14-6-4-5-7-16(14)24-2/h4-9,12H,3,10-11H2,1-2H3,(H,20,22)
• InChI Key： SWVZUQGOQHKIRQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C2OCCN(CC)C(=O)C2=C1)(=O)C1=CC=CC=C1OC

Computed Properties

• Exact Mass: 340.14230712g/mol
• Monoisotopic Mass: 340.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• Density: 1.246±0.06 g/cm3(Predicted)
• Boiling Point: 480.8±45.0 °C(Predicted)
• pka: 12.73±0.20(Predicted)

Additional information on N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-2-methoxybenzamide

Professional Introduction to N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-2-methoxybenzamide (CAS No. 922001-57-8)

N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-2-methoxybenzamide, identified by the CAS number 922001-57-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the benzoxazepine class, a heterocyclic structure known for its diverse biological activities. The unique arrangement of functional groups in its molecular framework positions it as a promising candidate for further exploration in drug discovery and development.

The benzoxazepine core of N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-2-methoxybenzamide contributes to its potential pharmacological properties. Benzoxazepines have been extensively studied for their role in modulating various biological pathways, including neurotransmitter systems and inflammatory responses. The presence of the 4-ethyl and 5-oxo substituents further enhances its structural complexity and may influence its interaction with biological targets.

The amide group at the C-terminal end of the molecule, specifically the 2-methoxybenzamide moiety, adds another layer of functionality. Methoxybenzamides are known to exhibit inhibitory effects on certain enzymes and receptors, making them valuable in the development of therapeutic agents. The combination of these structural features suggests that N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-2-methoxybenzamide could possess multiple pharmacological actions simultaneously.

In recent years, there has been growing interest in heterocyclic compounds for their potential applications in treating neurological disorders. Studies have demonstrated that benzoxazepine derivatives can interact with serotonin and dopamine receptors, which are crucial for regulating mood and cognitive functions. The compound N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yli)]-2-methoxybenzamide, with its specific substitution pattern, may offer a novel approach to modulate these systems.

The synthesis of N-(4-ehtyl - 5 - oxo - 2 , 3 , 4 , 5 - tetrahydro - 1 , 4 - benzoxazepin - 7 - yl strong > ) - < strong > 2 - methoxybenzamide strong > involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the benzoxazepine ring necessitates careful handling of reactive intermediates and optimization of purification techniques. Advances in synthetic methodologies have enabled the efficient preparation of complex heterocycles like this one.

Evaluation of the pharmacological profile of N-(4-ehtyl - 5 - oxo - 2 , 3 , 4 , 5 - tetrahydro - 1 , 4 - benzoxazepin strong > ) - < strong > yl strong > )]--2-methoxybenzamide, particularly in preclinical models, is essential to determine its efficacy and safety. Initial studies may focus on assessing its interaction with target proteins and enzymes using biochemical assays. Additionally, in vitro cell-based assays can provide insights into its effects on cellular processes relevant to disease pathways.

The potential therapeutic applications of N-( 4-ehtyl - 5 - oxo stron g > )](-7-yli)-)-2-methoxybenzamide stron g > are diverse due to its multifaceted structure. It may exhibit anti-inflammatory properties by modulating cytokine production or neurotransmitter release. Furthermore; it could have anxiolytic or antidepressant effects by interacting with central nervous system receptors. The methoxybenzamide moiety might contribute to its ability to cross the blood-brain barrier; enhancing its bioavailability.

In conclusion; N-( 4-ehtyl stron g > )](-7-yli)](-2-methoxybenzamide); CAS No.:<92200157−8>, represents an exciting opportunity for research in medicinal chemistry; Its unique structural features; combined with promising preliminary data; make it a valuable candidate for further investigation into new therapeutic strategies; As research progresses; this compound may contribute significantly to advancements in drug development across multiple therapeutic areas.